Cas no 761412-24-2 ((4-formyl-2-methylphenyl)carbamic acid ethyl ester)

• Product Name: (4-formyl-2-methylphenyl)carbamic acid ethyl ester
• CAS No: 761412-24-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 2149950
• PubChem ID: 85997740
• Update Time: 2025-04-21

(4-formyl-2-methylphenyl)carbamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-formyl-2-methylphenyl)carbamic acid ethyl ester
• DB-362159
• 761412-24-2
• SCHEMBL6005086

• Inchi： 1S/C11H13NO3/c1-3-15-11(14)12-10-5-4-9(7-13)6-8(10)2/h4-7H,3H2,1-2H3,(H,12,14)
• InChI Key： LHCKZVBFFUQGMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C=CC(C=O)=CC=1C)=O

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų